Cas no 2138134-35-5 (Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate)

• Product Name: Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate
• CAS No: 2138134-35-5
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6309836
• PubChem ID: 165800310
• Update Time: 2025-10-28

Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate
• EN300-742113
• 2138134-35-5
• Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate

• Inchi： 1S/C9H14N2O2S/c1-3-5-6-7(8(10)14-11-6)9(12)13-4-2/h3-5,10H2,1-2H3
• InChI Key： PIWKNMRUDPPYBO-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(CCC)=N1)N

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate (CAS No. 2138134-35-5)

Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate (CAS No. 2138134-35-5) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure known for its diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features an ethyl ester group at the 4-position and a propyl substituent at the 3-position, making it a versatile intermediate for synthetic chemistry. Its 5-amino functionality further enhances its reactivity, enabling its use in the synthesis of more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and functional material development.

In recent years, the demand for thiazole derivatives like Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate has surged, driven by their role in designing novel antimicrobial agents and anticancer drugs. The compound's unique structure allows it to interact with biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. Additionally, its carboxylate group provides a handle for further modifications, facilitating the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and green chemistry, where efficient and sustainable synthesis methods are prioritized.

From a technical perspective, CAS No. 2138134-35-5 exhibits notable stability under standard laboratory conditions, making it suitable for long-term storage and transportation. Its solubility in common organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), simplifies its handling in various experimental setups. Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structural integrity. These characteristics are critical for ensuring reproducibility in research and industrial applications, addressing the growing emphasis on quality control in chemical manufacturing.

The synthesis of Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate often involves multi-step reactions, including cyclization and esterification processes. Recent advancements in catalytic methods have improved the yield and efficiency of these reactions, reducing waste and energy consumption. This progress resonates with the broader shift toward sustainable chemistry, a topic frequently searched by professionals and academics. Furthermore, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its relevance in modern high-throughput screening platforms.

Beyond pharmaceuticals, Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate has potential applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its electron-rich thiazole core can contribute to charge transport properties, making it a candidate for optoelectronic devices. This versatility has sparked interest among researchers exploring renewable energy solutions and smart materials, areas that dominate current scientific discourse.

In summary, Ethyl 5-amino-3-propyl-1,2-thiazole-4-carboxylate (CAS No. 2138134-35-5) is a multifaceted compound with significant promise across multiple disciplines. Its structural features, synthetic accessibility, and broad applicability make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges, from healthcare innovation to advanced material design.